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Compound of Interest

Compound Name: Dichloroacetonitrile

Cat. No.: B150184

Essential Safety and Handling of
Dichloroacetonitrile

This guide provides immediate, essential safety protocols and logistical information for
researchers, scientists, and drug development professionals handling Dichloroacetonitrile
(DCAN). It offers step-by-step guidance for safe operations and disposal, ensuring user safety
and laboratory integrity.

Immediate Safety Concerns

Dichloroacetonitrile is a flammable liquid and vapor that is harmful if swallowed and causes
severe skin burns and eye damage.[1][2][3] It is also suspected of causing genetic defects and
damaging fertility.[1][4] Handling requires strict adherence to safety protocols to minimize
exposure risks.

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent contact and inhalation. All PPE should be
inspected before use.
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Protection Area

Required PPE

Specifications & Best
Practices

Eye & Face Protection

Safety Goggles & Face Shield

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US) standards.[1][5] A
face shield should be used
over goggles when there is a
risk of splashing.[6][7]

Hand Protection

Chemical Impermeable Gloves

Handle with gloves.[1] Consult
the glove manufacturer's
resistance chart to select
gloves suitable for chlorinated
solvents.[6][8] Disposable
nitrile gloves may offer short-
term protection but should be
changed immediately upon

contact.[6]

Body Protection

Chemical-Resistant Clothing

Wear fire/flame resistant and
impervious clothing, such as a
lab coat, to prevent skin
exposure.[1][5][6] Ensure skin

is fully covered.[8]

Respiratory Protection

Respirator (if necessary)

Work must be conducted in a
well-ventilated area, preferably
a chemical fume hood.[1][5] If
exposure limits are exceeded
or ventilation is inadequate,
use a NIOSH/MSHA or
European Standard EN 149
approved full-face respirator
with an organic gases and
vapors filter (Type A, Brown).

[1]5]
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Safe Handling and Storage Protocol

1

. Preparation and Risk Assessment:

Before handling, review the Safety Data Sheet (SDS).[1][2][4][5]

Ensure an eyewash station and safety shower are readily accessible and operational.[5]

Work exclusively in a certified chemical fume hood to ensure adequate ventilation.[5]

Remove all sources of ignition, as DCAN is a flammable liquid.[1][5] Keep away from heat,
sparks, and open flames.[1]

. Handling Operations:

Ground and bond containers and receiving equipment to prevent static discharge.[1][4][5]

Use only non-sparking tools.[1][5]

Avoid contact with skin and eyes and inhalation of vapors.[1][9]

Do not eat, drink, or smoke in the handling area.[1]

Keep the container tightly closed when not in use.[1][5]

. Storage:

Store in a designated corrosives and flammables area.[5]

Keep containers in a dry, cool, and well-ventilated place, stored locked up.[1][2][5]

Incompatible materials to avoid include bases, metals, and oxidizing agents.[5][10]

Experimental Workflow for Handling
Dichloroacetonitrile

This diagram outlines the necessary steps for safely handling Dichloroacetonitrile in a

laboratory setting.
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5. Perform Chemical
Transfer/Use

6. Securely Close &
Store Container
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10. Wash Hands
Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Dichloroacetonitrile Handling.
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Spill Management and Waste Disposal

Spill Response:
» Evacuate personnel from the immediate spill area.[1]
e Remove all ignition sources.[1]

o Wearing full PPE, cover the spill with an inert absorbent material such as dry lime, sand, or
soda ash.[1] Do not use combustible materials like sawdust.[2]

» Using non-sparking tools, collect the absorbed material and place it into a suitable, covered,
and labeled container for disposal.[1][5]

o Ventilate the area and wash the spill site after material pickup is complete.[1]

o For small spills, absorbent paper can be used, which must then be sealed in a vapor-tight
plastic bag for disposal.[10]

Waste Disposal:
» All waste must be disposed of through an approved waste disposal plant.[5]
e Do not discharge Dichloroacetonitrile into sewer systems or the environment.[1]

o Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or
reconditioning, or punctured to be made unusable before disposal in a sanitary landfill.[1]

Emergency and First Aid Procedures

Immediate medical attention is required for all exposure routes.[5]
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Exposure Route

Immediate First Aid Action

Inhalation

Move the person to fresh air immediately.[1] If
breathing is difficult, give oxygen. If breathing
has stopped, provide artificial respiration (do not
use mouth-to-mouth).[1][5] Call a physician

immediately.[5]

Skin Contact

Immediately remove all contaminated clothing.
[1][2] Rinse the affected skin with large amounts
of water or shower for at least 15 minutes.[1][5]
Wash with soap and water.[1] Seek immediate

medical attention.[11]

Eye Contact

Immediately rinse cautiously with plenty of water
for at least 15 minutes, also under the eyelids.
[1][5] Remove contact lenses if present and
easy to do.[1][2] Immediate medical attention is
required.[5][11]

Ingestion

Do NOT induce vomiting.[1][5] Rinse mouth
thoroughly with water.[1] Never give anything by
mouth to an unconscious person.[1] Call a

physician or Poison Control Center immediately.

[1]

Emergency Response Decision Tree

This diagram provides a clear, step-by-step guide for responding to an accidental exposure to

Dichloroacetonitrile.
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Exposure Event Occurs
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Caption: Decision Tree for Dichloroacetonitrile Exposure Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b150184?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/dichloroacetonitrile.pdf
https://www.cpachem.com/msds?num=SB32080&dnl=sd_-_Dichloroacetonitrile_CAS_3018-12-0_%28SB32080%29_%28EU%29.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/125954
http://cdn.chemservice.com/product/msdsnew/External/English/S-11664J1%20English%20SDS%20US.pdf
https://www.fishersci.com/store/msds?partNumber=AAA10612&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://cp.org.nz/ppe-and-safety-equipment-when-using-chemicals/
https://www.sigmaaldrich.com/SG/en/sds/sial/271004?userType=undefined
https://cameochemicals.noaa.gov/chemical/20136
https://cameochemicals.noaa.gov/report?key=CH20136
https://www.benchchem.com/product/b150184#personal-protective-equipment-for-handling-dichloroacetonitrile
https://www.benchchem.com/product/b150184#personal-protective-equipment-for-handling-dichloroacetonitrile
https://www.benchchem.com/product/b150184#personal-protective-equipment-for-handling-dichloroacetonitrile
https://www.benchchem.com/product/b150184#personal-protective-equipment-for-handling-dichloroacetonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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